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Introduction
Hypobromous acid, with the chemical formula BrHO₂, more commonly represented as HOBr or

HBrO, is a weak and unstable inorganic acid.[1][2][3] It is a significant reactive oxygen species

(ROS) that plays a crucial role in both chemical and biological systems.[1] Primarily found in

aqueous solutions, it partially dissociates into hypobromite ions (BrO⁻) and protons (H⁺).[1] In

biological contexts, hypobromous acid is endogenously produced by the enzyme eosinophil

peroxidase and is involved in the immune response against pathogens.[1][4] Commercially, it is

utilized as a disinfectant, oxidizer, bleach, and deodorizer due to its potent antimicrobial

properties.[2][3] This guide provides a comprehensive overview of the chemical and physical

properties of hypobromous acid, its synthesis and reactivity, and detailed experimental

protocols for its preparation and quantification.

Physical and Structural Properties
Hypobromous acid is a pale yellow liquid with a characteristic jasmine-like odor.[5] It is a polar

molecule with a bent geometry.[6] The central oxygen atom is sp³ hybridized, resulting in a bent

molecular structure.[1]
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Table 1: Physical Properties of Hypobromous Acid

Property Value Reference(s)

Molecular Weight 96.911 g/mol [2]

Density 2.470 g/cm³ [2]

Boiling Point 20-25 °C [2]

pKa 8.65 [2]

Appearance Pale yellow liquid [5]

Table 2: Structural Parameters of Hypobromous Acid

Parameter Value Reference(s)

O-H Bond Length 0.097 nm [6]

O-Br Bond Length 0.18 nm [6]

H-O-Br Bond Angle 110.4° [6]

Chemical Properties and Reactivity
Hypobromous acid is an unstable compound that exists in equilibrium with bromine and water.

[2] It is a powerful oxidizing agent and participates in various chemical reactions.

Disproportionation
In aqueous solutions, hypobromous acid and its salts (hypobromites) are unstable and undergo

disproportionation to form bromide and bromate ions.[1][2]

3BrO⁻ → 2Br⁻ + BrO₃⁻[1]

Reactivity with Biomolecules
Hypobromous acid readily reacts with a variety of biological molecules, with amino acids and

proteins being primary targets.[3] The reactivity of HOBr with different amino acid residues
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varies significantly, with cysteine being the most reactive.[3]

Table 3: Second-Order Rate Constants for the Reaction of Hypobromous Acid with Amino Acid

Residues (pH 7.4, 22 °C)

Amino Acid Residue Rate Constant (M⁻¹s⁻¹) Reference(s)

Cysteine (Cys) > 10⁸ [3]

Tryptophan (Trp) ~10⁷ [3]

Methionine (Met) ~10⁷ [3]

Histidine (His) ~10⁷ [3]

α-amino group ~10⁷ [3]

Disulfide ~10⁶ [3]

Lysine (Lys) ~10⁵ [3]

Tyrosine (Tyr) ~10⁵ [3]

Arginine (Arg) < 10³ [3]

Backbone amides < 10¹ [3]

Glutamine/Asparagine

(Gln/Asn)
< 10¹ [3]

Synthesis and Biological Production
Hypobromous acid can be synthesized through several chemical routes and is also produced

enzymatically in biological systems.
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Chemical Synthesis and Biological Production of Hypobromous Acid (HOBr)
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Caption: Overview of chemical synthesis and biological production pathways of hypobromous

acid.

Signaling Pathways and Biological Role
In the human body, hypobromous acid is a key component of the innate immune system,

produced by eosinophils.[4] The enzyme eosinophil peroxidase, released by activated

eosinophils, catalyzes the reaction between bromide ions and hydrogen peroxide to generate

hypobromous acid.[4] This potent oxidizing agent contributes to the killing of pathogens.[4]
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Biological Role of Hypobromous Acid in Immune Response
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Caption: Signaling pathway of hypobromous acid in the eosinophil-mediated immune response.

Experimental Protocols
Synthesis of Hypobromous Acid
This method relies on the disproportionation of bromine in water to form hypobromous acid and

hydrobromic acid.[2]

Materials: Elemental bromine (Br₂), distilled water.

Procedure:

Carefully add elemental bromine to cold distilled water with stirring. The concentration of

the resulting hypobromous acid solution will depend on the amount of bromine added and
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the temperature.

The solution will reach an equilibrium containing HOBr, HBr, and dissolved Br₂.[2]

For a purer solution of hypobromous acid, a subsequent distillation or reaction with a silver

salt (e.g., silver nitrate) can be performed to remove the hydrobromic acid.[5]

Safety: Bromine is highly toxic and corrosive. This procedure should be performed in a well-

ventilated fume hood with appropriate personal protective equipment.

This is a common on-site generation method.[6]

Materials: Hydrogen bromide (HBr) solution, sodium hypochlorite (NaOCl) solution (bleach),

distilled water.

Procedure:

Prepare a dilute solution of hydrogen bromide in water.

Slowly add a stoichiometric amount of sodium hypochlorite solution to the HBr solution

with constant stirring.[6]

The reaction is rapid and yields a solution of hypobromous acid and sodium chloride.[6]

The pH of the final solution should be monitored and adjusted if necessary.[7]

Quantification of Hypobromous Acid
The concentration of hypobromous acid in a solution can be determined using a

spectrophotometer by measuring its absorbance at a specific wavelength.

Principle: Hypobromous acid has a characteristic UV-Vis absorption spectrum.

Procedure:

Record the UV-Vis spectrum of the hypobromous acid solution.

The concentration can be calculated using the Beer-Lambert law (A = εbc), where A is the

absorbance, ε is the molar absorptivity, b is the path length of the cuvette, and c is the

concentration. The molar extinction coefficient for HOBr has been reported.[5]
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Note: This method may require calibration with a standard of known concentration.

This colorimetric method can be used to determine the concentration of total and free

halogens.[7]

Materials: DPD reagent, glycine solution, colorimeter or spectrophotometer.

Procedure:

Total Halogen (HOBr + free Cl₂): Add DPD reagent to the sample. The intensity of the

resulting pink color is proportional to the total halogen concentration and can be measured

with a colorimeter.[7]

Bromine (HOBr): To a separate aliquot of the sample, add glycine to neutralize any free

chlorine. Then, add the DPD reagent. The resulting color intensity corresponds to the

concentration of hypobromous acid.[7]

The concentration of free chlorine can be determined by subtracting the bromine

concentration from the total halogen concentration.[7]
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Experimental Workflow for HOBr Synthesis and Quantification
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Caption: A simplified workflow for the synthesis and quantification of hypobromous acid.

Conclusion
Hypobromous acid is a reactive and versatile molecule with significant implications in

chemistry, biology, and various industrial applications. Its role as an endogenous antimicrobial

agent highlights its importance in the immune system and presents potential avenues for

therapeutic development. A thorough understanding of its chemical and physical properties, as

well as reliable methods for its synthesis and quantification, are essential for researchers and

scientists working in these fields. This guide provides a foundational overview to support further

investigation and application of this important compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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